N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide

• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• IUPAC Name: N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H23NO2/c1-12-6-5-8-14(10-12)19-11-16(18)17-15-9-4-3-7-13(15)2/h5-6,8,10,13,15H,3-4,7,9,11H2,1-2H3,(H,17,18)
• InChI Key: KEQHWIGMNIQQKA-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC(=O)COC2=CC=CC(=C2)C

Description

N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide, also known as AH-7921, is a synthetic opioid drug that has gained attention in recent years due to its potential for abuse and addiction. It was first synthesized in the 1970s as a potential analgesic, but its use was never approved for medical purposes. Despite this, it has been found on the illicit drug market and has been associated with a number of overdose deaths.

Mechanism of Action

N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide acts on the mu-opioid receptor, which is located in the brain and spinal cord. When it binds to this receptor, it produces a number of effects, including pain relief, sedation, and euphoria. However, it can also produce a number of negative effects, such as respiratory depression, nausea, and constipation.
Biochemical and Physiological Effects
N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide has been shown to produce a number of biochemical and physiological effects in animal studies. These include changes in neurotransmitter levels, alterations in brain activity, and changes in heart rate and blood pressure. However, the full extent of its effects on the body is not yet fully understood.

Advantages and Limitations for Lab Experiments

N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide has a number of advantages and limitations for use in laboratory experiments. Its high affinity for the mu-opioid receptor makes it a useful tool for studying the effects of opioids on the brain and body. However, its potential for abuse and addiction means that it must be used with caution and in accordance with ethical guidelines.

Future Directions

There are a number of future directions for research on N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide. One area of interest is its potential as a pain reliever, particularly in cases where other opioids are not effective. Another area of research is its potential for abuse and addiction, and how to prevent its misuse. Additionally, further studies are needed to fully understand its effects on the body and brain, and how it interacts with other drugs and medications.

Synthesis Methods

The synthesis of N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide involves a multi-step process that begins with the reaction of 2-methylcyclohexanone with methylamine. This intermediate product is then reacted with 3-methylphenol to form the final product, N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide. The synthesis method has been described in detail in a number of scientific publications.

Scientific Research Applications

N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide has been the subject of a number of scientific studies, primarily focused on its pharmacological properties and potential therapeutic uses. One study found that N-(2-methylcyclohexyl)-2-(3-methylphenoxy)acetamide has a high affinity for the mu-opioid receptor, which is responsible for mediating the effects of opioids such as morphine and heroin. Other studies have investigated its potential as a pain reliever and its ability to produce respiratory depression.